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Compound of Interest

Compound Name: Interiotherin C

Cat. No.: B1246057

An In-depth Examination of the Chemical Structure, Properties, and Biological Activity of a
Promising Dibenzocyclooctadiene Lignan

Introduction

Interiotherin C is a naturally occurring lignan belonging to the dibenzocyclooctadiene class of
compounds.[1] Isolated from the stems of Kadsura interior, a plant utilized in traditional
Chinese medicine, this molecule has garnered interest within the scientific community.[1] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and known biological activities of Interiotherin C, intended for an audience of
researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

Interiotherin C possesses a complex polycyclic structure characteristic of
dibenzocyclooctadiene lignans. Its chemical identity is well-defined by its molecular formula,
IUPAC name, and various chemical identifiers.

Chemical Identifiers
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Identifier Value

[(8R,9S,10R,11R)-11-acetyloxy-3,4,5,19-
tetramethoxy-9,10-dimethyl-15,17-

IUPAC Name dioxatetracyclo[10.7.0.02,7.014,1¥]nonadeca-
1(19),2,4,6,12,14(18)-hexaen-8-yl] (2)-2-
methylbut-2-enoate[1]

Molecular Formula C30H36010[1]

C/C=C(/C)\C(=0)O[C@ @H]1--INVALID-LINK--
OC)OC)OC)OC)OCO3)0C(=0)C)C">C@HCI1]

SMILES

InChl=1S/C30H36010/c1-10-14(2)30(32)40-25-
16(4)15(3)24(39-17(5)31)19-12-21-27(38-13-37-
InChl 21)29(36-9)23(19)22-18(25)11-20(33-6)26(34-
7)28(22)35-8/h10-12,15-16,24-25H,13H2, 1-
9H3/b14-10-/t15-,16+,24- 25-/m1/s1[1]

InChlKey HIGLIZHMTBHEQS-HWZXAUMY SA-N[1]

CAS Number 460090-65-7[2]

Physicochemical Properties

A summary of the key physicochemical properties of Interiotherin C is presented below. These
values are primarily computationally derived from public chemical databases.

Property Value
Molecular Weight 556.6 g/mol [1]
XLogP3 5.3[1]
Topological Polar Surface Area 108 A?[1]
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 10

Rotatable Bond Count 8
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Biological Activity

The biological activities of lignans from the Kadsura genus are diverse, with reports of anti-
inflammatory, anti-platelet aggregation, and anti-HIV properties for various related compounds.
For Interiotherin C specifically, the primary reported biological activity is its potential as an
anti-tumor promoting agent, evaluated through its ability to inhibit Epstein-Barr virus early
antigen (EBV-EA) activation.

Anti-Tumor Promoting Activity

Interiotherin C was evaluated for its inhibitory effect on EBV-EA activation induced by 12-O-
tetradecanoylphorbol-13-acetate (TPA) in Raji cells. This assay is a well-established in vitro
method for identifying potential cancer chemopreventive agents. The results of this screening
are summarized in the table below.

Compound Concentration (uM)  Viability (%) Inhibition (%)

Interiotherin C 100 98 35

Data sourced from Chen et al., 2002, Journal of Natural Products.

While Interiotherin C demonstrated a moderate inhibitory effect, other related lignans, such as
Neokadsuranin and Schisandrin C, showed more potent activity in this assay.

Neuroprotective and Anti-HIV Activities

While some lignans isolated from Kadsura species have reported anti-HIV and neuroprotective
effects, specific experimental data on these activities for Interiotherin C are not available in the
current scientific literature based on the conducted searches. Further research is required to
explore the potential of Interiotherin C in these therapeutic areas.

Experimental Protocols
Inhibition of Epstein-Barr Virus Early Antigen (EBV-EA)
Activation
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The following is a detailed methodology for the in vitro assay used to determine the anti-tumor

promoting activity of Interiotherin C.

Cell Culture and Treatment
Raji cells (2x10"6 cells/mL)
are cultured in RPMI 1640 medium.

l

Cells are incubated with
Interiotherin C (100 pM)
for 30 minutes.

:

TPA (32 pmol) and
n-butyric acid (4 mM)
are added to induce EBV-EA.

o )

Incubation and Staining

The cell suspension is
incubated at 37°C in a
humidified 5% CO2 atmosphere
for 48 hours.

l

A smear is made from the
cell suspension on a glass slide
and allowed to air-dry.

;

The smear is fixed with
acetone at room temperature
for 10 minutes.

)

o )

Immunofluorescence and Analysis

The fixed cells are stained with

human anti-EA-positive serum

and then with FITC-conjugated
anti-human 1gG.

:

The number of EA-positive cells
is counted under a fluorescence
microscope (at least 500 cells).

The percentage of inhibition is
calculated relative to the control
(without test compound).
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Click to download full resolution via product page
EBV-EA Inhibition Assay Workflow

Signaling Pathways and Logical Relationships

The EBV-EA activation assay is a functional screen and does not directly elucidate a specific
signaling pathway. The inhibition of TPA-induced EBV-EA activation suggests that Interiotherin
C may interfere with the protein kinase C (PKC) signaling pathway, as TPA is a known activator
of PKC. However, further mechanistic studies are required to confirm this hypothesis.

[ ) Interiotherin C
/
/

activates ///may inhibit

T
i
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(e.g., AP-1 activation)

EBV Early Antigen
(EBV-EA) Activation

Click to download full resolution via product page

Hypothesized Mechanism of Action

Conclusion

Interiotherin C is a structurally complex dibenzocyclooctadiene lignan with demonstrated in
vitro anti-tumor promoting activity. While its full biological potential is yet to be elucidated,
particularly in the areas of neuroprotection and antiviral effects, its defined chemical structure
and initial biological screening provide a solid foundation for future research. The experimental
protocols and data presented in this guide serve as a valuable resource for scientists interested

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1246057?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246057?utm_src=pdf-body
https://www.benchchem.com/product/b1246057?utm_src=pdf-body
https://www.benchchem.com/product/b1246057?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

in exploring the therapeutic applications of this natural product. Further investigation into its
mechanism of action and in vivo efficacy is warranted to fully understand its potential in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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